Cas no 946241-18-5 (N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 946241-18-5
• MF: C₁₉H₂₂N₂O₂S₃
• MW: 406.58518075943
• CID: 6090002
• PubChem ID: 25284418
• Update Time: 2025-05-21

N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide
• N-[2-(cyclohexen-1-yl)ethyl]-2-[2-(2-oxo-2-thiophen-2-ylethyl)sulfanyl-1,3-thiazol-4-yl]acetamide
• 946241-18-5
• N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(2-((2-oxo-2-(thiophen-2-yl)ethyl)thio)thiazol-4-yl)acetamide
• AKOS024495682
• F5084-0022
• VU0633904-1
• N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(2-{[2-oxo-2-(thiophen-2-yl)ethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide

• Inchi： 1S/C19H22N2O2S3/c22-16(17-7-4-10-24-17)13-26-19-21-15(12-25-19)11-18(23)20-9-8-14-5-2-1-3-6-14/h4-5,7,10,12H,1-3,6,8-9,11,13H2,(H,20,23)
• InChI Key： WKUPSVGIEPZPQD-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NCCC1=CCCCC1)=O)SCC(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 406.08434147g/mol
• Monoisotopic Mass: 406.08434147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 141Ų

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide

Professional Introduction to N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide (CAS No. 946241-18-5)

N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide, identified by its CAS number 946241-18-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound includes a cyclohexene moiety, a thiophene ring, and a thiazole scaffold, which are known for their diverse biological activities.

The cyclohexene portion of the molecule contributes to its lipophilicity, a property that is often crucial for drug absorption and distribution within the body. This feature, combined with the presence of sulfur atoms in the thiophene and thiazole rings, suggests that the compound may exhibit interesting pharmacokinetic properties. The thiazole ring, in particular, is a common pharmacophore in many bioactive molecules, known for its role in various biological processes and its potential as a scaffold for drug design.

In recent years, there has been a growing interest in the development of molecules that incorporate heterocyclic structures such as thiophene and thiazole. These heterocycles are not only structurally diverse but also biologically active, making them valuable candidates for drug discovery. The combination of these rings in N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide creates a complex system that may interact with biological targets in unique ways.

The presence of the 2-oxy group and the ethylsulfanyl moiety further enhances the molecular complexity and potential biological activity. These functional groups are known to participate in various biochemical interactions, including hydrogen bonding and hydrophobic interactions, which are critical for the binding of molecules to biological targets. The ethylsulfanyl group, in particular, has been shown to modulate the activity of certain enzymes and receptors, making it an attractive feature for drug design.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-{2-oxyoxygenated}ethylsulfanyl)-1,3-thiazol-4-yl)acetamide exemplify this principle by incorporating multiple heterocyclic scaffolds and functional groups. Such complexity can lead to novel mechanisms of action and improved therapeutic efficacy. Researchers are increasingly leveraging computational methods and high-throughput screening techniques to identify and optimize molecules with these characteristics.

The synthesis of N-2-(cyclohexen-en-1-yl)ethyl-